Isosaponarin
Isosaponarin
Isosaponarin is a natural product found in Cerastium arvense, Sabia japonica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
19416-87-6
VCID:
VC21023556
InChI:
InChI=1S/C27H30O15/c28-7-15-19(32)22(35)24(37)26(41-15)18-12(31)6-14-17(21(18)34)11(30)5-13(40-14)9-1-3-10(4-2-9)39-27-25(38)23(36)20(33)16(8-29)42-27/h1-6,15-16,19-20,22-29,31-38H,7-8H2/t15-,16-,19-,20-,22+,23+,24-,25-,26+,27-/m1/s1
SMILES:
C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)O)C4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
Molecular Formula:
C27H30O15
Molecular Weight:
594.5 g/mol
Isosaponarin
CAS No.: 19416-87-6
Cat. No.: VC21023556
Molecular Formula: C27H30O15
Molecular Weight: 594.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isosaponarin is a natural product found in Cerastium arvense, Sabia japonica, and other organisms with data available. |
|---|---|
| CAS No. | 19416-87-6 |
| Molecular Formula | C27H30O15 |
| Molecular Weight | 594.5 g/mol |
| IUPAC Name | 5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2-[4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one |
| Standard InChI | InChI=1S/C27H30O15/c28-7-15-19(32)22(35)24(37)26(41-15)18-12(31)6-14-17(21(18)34)11(30)5-13(40-14)9-1-3-10(4-2-9)39-27-25(38)23(36)20(33)16(8-29)42-27/h1-6,15-16,19-20,22-29,31-38H,7-8H2/t15-,16-,19-,20-,22+,23+,24-,25-,26+,27-/m1/s1 |
| Standard InChI Key | SFNFQCXADNWOCI-KETMJRJWSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C=C(C(=C3O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O |
| SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)O)C4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C=C(C(=C3O)C4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O |
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